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Compound of Interest

Compound Name: 1-Amino-2-phenyl-propan-2-ol

Cat. No.: B1280110 Get Quote

An In-depth Technical Guide on the Solubility and Stability of 1-Amino-2-phenyl-propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Amino-2-phenyl-propan-2-ol is a versatile amino alcohol with applications in

pharmaceutical and fine chemical synthesis.[1] Its structure, featuring a phenyl group and an

amino alcohol moiety, suggests its utility as an intermediate in the creation of more complex

molecules, including optically active compounds crucial for the pharmaceutical industry.[1] A

thorough understanding of the solubility and stability of this compound is paramount for its

effective use in research and development, particularly in areas such as formulation

development, process chemistry, and regulatory compliance.

This technical guide provides a comprehensive overview of the known solubility and stability

characteristics of 1-Amino-2-phenyl-propan-2-ol. Due to a scarcity of publicly available

quantitative data for this specific molecule, this guide also furnishes detailed, best-practice

experimental protocols for determining these critical physicochemical properties, based on

established international guidelines.

Physicochemical Properties
A summary of the basic physicochemical properties of 1-Amino-2-phenyl-propan-2-ol is
provided below.
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Property Value Source

Molecular Formula C₉H₁₃NO --INVALID-LINK--[2]

Molecular Weight 151.21 g/mol --INVALID-LINK--[2]

Appearance White solid --INVALID-LINK--[1]

Computed LogP 0.8528 --INVALID-LINK--[2]

Topological Polar Surface Area

(TPSA)
46.25 Å² --INVALID-LINK--[2]

Solubility Profile
Specific quantitative solubility data for 1-Amino-2-phenyl-propan-2-ol in various solvents is

not extensively documented in publicly available literature. However, based on its chemical

structure and available qualitative descriptions, a general solubility profile can be inferred.

Qualitative Solubility: The presence of a phenyl group enhances its solubility in organic

solvents.[1] The amino and hydroxyl groups suggest some degree of aqueous solubility, which

would be pH-dependent.

Predicted Solubility Behavior: The computed LogP value of 0.8528 suggests that the

compound is moderately lipophilic.[2] This indicates that it is likely to have good solubility in a

range of organic solvents and some, though potentially limited, solubility in aqueous media.

The basic amino group implies that its aqueous solubility will increase at lower pH due to the

formation of a more soluble salt.

Experimental Protocol for Equilibrium Solubility
Determination
To obtain definitive quantitative solubility data, a standardized experimental protocol such as

the shake-flask method is recommended. The following protocol is adapted from World Health

Organization (WHO) guidelines for active pharmaceutical ingredients (APIs).

Objective: To determine the equilibrium solubility of 1-Amino-2-phenyl-propan-2-ol in various

solvents at a controlled temperature.
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Materials and Equipment:

1-Amino-2-phenyl-propan-2-ol

Selected solvents (e.g., Water, 0.1 N HCl, pH 4.5 Acetate Buffer, pH 6.8 Phosphate Buffer,

Ethanol, Methanol, Acetonitrile, Dimethyl Sulfoxide)

Scintillation vials or flasks with screw caps

Orbital shaker with temperature control

Calibrated pH meter

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with UV detector or other suitable

analytical instrument

Analytical balance

Methodology:

Preparation: Add an excess amount of 1-Amino-2-phenyl-propan-2-ol to a series of vials,

each containing a known volume of the selected solvent. The excess solid is crucial to

ensure that saturation is reached.

Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-

48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to

determine the time to reach equilibrium.

Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed

for a short period to let the excess solid settle. Carefully withdraw a sample from the

supernatant using a syringe. Immediately filter the sample through a syringe filter to remove

any undissolved particles.

Dilution: Accurately dilute the filtered sample with a suitable solvent (usually the mobile

phase for HPLC analysis) to a concentration within the calibrated range of the analytical
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method.

Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC-UV, to determine the concentration of 1-Amino-2-phenyl-propan-2-ol.

Data Reporting: The solubility is reported in units such as mg/mL or g/L. For aqueous

solutions, the pH of the saturated solution should also be measured and reported.
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Caption: Experimental workflow for shake-flask solubility determination.

Stability Profile
A comprehensive stability profile for 1-Amino-2-phenyl-propan-2-ol is not readily available.

Stability is a critical parameter that can be influenced by factors such as temperature, pH, light,

and the presence of other chemical species.

Illustrative Stability Data of a Related Compound
While specific data for the target compound is lacking, a study on a closely related molecule,

(1R,2S)-(–)-2-methylamino-1-phenyl-1-propanol hydrochloride (MPPH), provides valuable

insight into its stability in biological matrices. The stability was assessed in plasma and urine

samples inoculated with Escherichia coli and stored under different conditions.[3]

Table 1: Stability of (1R,2S)-(–)-2-methylamino-1-phenyl-1-propanol hydrochloride in Biological

Matrices[3]

Matrix Storage Condition Duration
Remaining
Compound (%)

Plasma 37 °C 48 hours Stable

Urine 37 °C 48 hours ~89%

Plasma -20 °C 1 month ~93%

Urine -20 °C 1 month ~89%

Plasma -20 °C 6 months <70%

Urine -20 °C 6 months <30%

This data indicates that the compound is significantly less stable in urine compared to plasma,

and long-term frozen storage leads to substantial degradation in both matrices, which is

exacerbated in urine.[3] While not directly transferable, this suggests that 1-Amino-2-phenyl-
propan-2-ol may also be susceptible to degradation, particularly in non-sterile aqueous

environments or during long-term storage.
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Potential Degradation Pathways
Based on the structure of 1-Amino-2-phenyl-propan-2-ol, several degradation pathways can

be anticipated:

Oxidation: The amino group can be susceptible to oxidation, which can be accelerated by the

presence of metal ions or exposure to atmospheric oxygen.[4]

Thermal Degradation: At elevated temperatures, molecules can undergo decomposition. For

amino alcohols, this can involve dehydration or other rearrangement reactions.

Photodegradation: Exposure to UV or visible light can lead to the degradation of compounds

with chromophores, such as the phenyl group in this molecule.

Experimental Protocols for Stability Testing
To rigorously evaluate the stability of 1-Amino-2-phenyl-propan-2-ol, a series of studies

including forced degradation and long-term stability testing should be conducted as per ICH

guidelines.

The purpose of forced degradation is to identify potential degradation products and to develop

a stability-indicating analytical method capable of separating the parent compound from its

degradants.

Methodology:

Acid Hydrolysis: Treat a solution of the compound with an acid (e.g., 0.1 N HCl) at an

elevated temperature (e.g., 60-80 °C).

Base Hydrolysis: Treat a solution of the compound with a base (e.g., 0.1 N NaOH) at an

elevated temperature.

Oxidation: Treat a solution of the compound with an oxidizing agent (e.g., 3% H₂O₂) at room

temperature or slightly elevated temperature.

Thermal Degradation: Expose the solid compound and a solution to high temperatures (e.g.,

80-100 °C).
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Photostability: Expose the solid compound and a solution to a light source capable of

emitting both UV and visible light (e.g., Xenon lamp). A dark control sample should be stored

under the same conditions to differentiate between light-induced and thermal degradation.

Samples are collected at various time points and analyzed by a stability-indicating method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1280110?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280110?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chemimpex.com [chemimpex.com]

2. chemscene.com [chemscene.com]

3. Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in
plasma and urine samples-inoculated with Escherichia coli using high-performance liquid
chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Solubility and stability of 1-Amino-2-phenyl-propan-2-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280110#solubility-and-stability-of-1-amino-2-phenyl-
propan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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